Cas no 735322-60-8 (N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine)
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is a thiazole-based organic compound featuring a fluorophenyl and dimethylphenyl substituent. Its structural design confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the thiazole core offers versatility in heterocyclic chemistry. This compound may serve as an intermediate in synthesizing kinase inhibitors or antimicrobial agents due to its electron-rich aromatic systems. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. High purity and consistent synthesis protocols ensure reproducibility in research applications.
735322-60-8 structure
Product Name:N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
CAS No:735322-60-8
MF:C17H15FN2S
MW:298.377805948257
CID:3106176
PubChem ID:3795358
Update Time:2025-05-27
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
- CS-0220484
- EN300-06789
- Z48859590
- 735322-60-8
- G36022
- KEB32260
- AKOS005198734
-
- Inchi： 1S/C17H15FN2S/c1-11-7-12(2)9-15(8-11)19-17-20-16(10-21-17)13-3-5-14(18)6-4-13/h3-10H,1-2H3,(H,19,20)
- InChI Key： JVAKCQJEOLRZST-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 298.09399782Da
- Monoisotopic Mass: 298.09399782Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 53.2Ų
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-06789-0.05g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-06789-0.1g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-06789-0.25g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-06789-0.5g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-06789-1.0g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 1.0g |
$256.0 | 2023-07-01 | |
| Enamine | EN300-06789-2.5g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-06789-5.0g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 5.0g |
$743.0 | 2023-07-01 | |
| Enamine | EN300-06789-10.0g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 10.0g |
$1101.0 | 2023-07-01 | |
| Enamine | EN300-06789-1g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 1g |
$256.0 | 2023-10-28 | |
| Enamine | EN300-06789-5g |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine |
735322-60-8 | 95% | 5g |
$743.0 | 2023-10-28 |
N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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